Cas no 315193-05-6 (2H-Pyran-2-one, 4-hydroxy-6-(3-methylbutyl)-)

• Product Name: 2H-Pyran-2-one, 4-hydroxy-6-(3-methylbutyl)-
• CAS No: 315193-05-6
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 1447357
• PubChem ID: 54684510
• Update Time: 2025-04-20

2H-Pyran-2-one, 4-hydroxy-6-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 4-hydroxy-6-(3-methylbutyl)-
• 4-hydroxy-6-(3-methylbutyl)pyran-2-one
• SCHEMBL16432864
• 4-Hydroxy-6-(3-methylbutyl)-2H-pyran-2-one
• Fistupyrone
• CHEBI:207035
• 315193-05-6
• DTXSID50715738

• Inchi： 1S/C10H14O3/c1-7(2)3-4-9-5-8(11)6-10(12)13-9/h5-7,11H,3-4H2,1-2H3
• InChI Key： XBJDHJQNQRRFFL-UHFFFAOYSA-N
• SMILES： O1C(C=C(C=C1CCC(C)C)O)=O

Computed Properties

• Exact Mass: 182.09432
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives